4-Fluoro-2-nitrobenzamide

Specification

• CAS No.: 106754-80-7
• Molecular Formula: C7H5FN2O3
• Molecular Weight: 184.12 g/mol
• IUPAC Name: 4-fluoro-2-nitrobenzamide
• Standard InChI: InChI=1S/C7H5FN2O3/c8-4-1-2-5(7(9)11)6(3-4)10(12)13/h1-3H,(H2,9,11)
• Standard InChI Key: VSWSFFDDRSVJSR-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1F)[N+](=O)[O-])C(=O)N
• Canonical SMILES: C1=CC(=C(C=C1F)[N+](=O)[O-])C(=O)N

Introduction

4-Fluoro-2-nitrobenzamide is a chemical compound with the CAS number 106754-80-7. It is characterized by its molecular formula C7H5FN2O3 and a molecular weight of approximately 184.12 g/mol. This compound is of interest in various biochemical and pharmaceutical applications due to its unique chemical structure, which includes a fluorine and a nitro group attached to a benzamide backbone.

2.1. Physical and Chemical Characteristics

• Molecular Formula: C7H5FN2O3

• Molecular Weight: 184.12 g/mol

• Boiling Point: Not specified

• Solubility: Soluble in various organic solvents; specific solubility values vary depending on the source, but it is generally considered soluble.

2.2. Spectroscopic and Analytical Data

4-Fluoro-2-nitrobenzamide can be analyzed using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), HPLC (High-Performance Liquid Chromatography), and LC-MS (Liquid Chromatography-Mass Spectrometry). These methods are essential for confirming the compound's purity and structure.

3.1. Bioavailability and Pharmacokinetics

• GI Absorption: High

• BBB Permeant: No

• P-gp Substrate: No

• CYP Inhibitor: Not reported as an inhibitor for major CYP enzymes.

Synthesis and Availability

4-Fluoro-2-nitrobenzamide is available from various chemical suppliers, including Ambeed and BLD Pharm. The synthesis typically involves nitration and fluorination reactions of benzamide derivatives, though detailed synthesis protocols are not provided in the available literature.

Safety and Handling

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Statements: P261 (Avoid breathing dust), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).